Cas no 87696-49-9 (Oxazole, 5-(3-butenyloxy)-2-phenyl-)

• Product Name: Oxazole, 5-(3-butenyloxy)-2-phenyl-
• CAS No: 87696-49-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 653421
• PubChem ID: 13131173
• Update Time: 2025-04-19

Oxazole, 5-(3-butenyloxy)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-(3-butenyloxy)-2-phenyl-
• 5-but-3-enoxy-2-phenyl-1,3-oxazole
• 5-[(But-3-en-1-yl)oxy]-2-phenyl-1,3-oxazole
• DTXSID70520806
• 87696-49-9

• Inchi： 1S/C13H13NO2/c1-2-3-9-15-12-10-14-13(16-12)11-7-5-4-6-8-11/h2,4-8,10H,1,3,9H2
• InChI Key： WSHSELOONVYVTB-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C2C=CC=CC=2)O1)CCC=C

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.3Ų